Homatropine Bromide

• CAS: 51-56-9
• Molecular Formula: C16H22BrNO3
• Molecular Weight: 356.25 g/mol
• InChI: InChI=1S/C16H21NO3.BrH/c1-17-12-7-8-13(17)10-14(9-12)20-16(19)15(18)11-5-3-2-4-6-11;/h2-6,12-15,18H,7-10H2,1H3;1H/t12-,13?,14?,15?;/m1./s1
• InChIKey: DWSGTFTVBLXELC-BUCRTSGYSA-N

Homatropine Bromide: Class Role & Pharmacodynamics

Homatropine Bromide (also known as homatropine hydrobromide) is a semisynthetic tertiary amine antimuscarinic agent derived from mandelic acid and tropine [1]. It functions as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs), inhibiting acetylcholine-mediated responses in smooth muscle, cardiac tissue, and exocrine glands [2]. In ophthalmology, a 2% solution produces mydriasis within 10–30 minutes and cycloplegia within 30–90 minutes, with total recovery occurring within 1–3 days—a significantly shorter duration than atropine [3]. This compound serves as a key reference standard in pharmacopoeial monographs (USP, EP) and is supplied as a white crystalline powder with >98% purity [4].

Class Role Muscarinic receptor antagonist research tool

Duration Profile Intermediate-duration mydriasis model for diagnostic procedure studies

Cycloplegic Context Supports cycloplegic refraction endpoint studies requiring controlled recovery

• [1] O'Neil MJ, et al. The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals. 14th ed. Whitehouse Station, NJ: Merck & Co., Inc.; 2006. Monograph 4730: Homatropine. View Source
• [2] Leung E, Mitchelson F. Modification by hexamethonium of the muscarinic receptors blocking activity of pancuronium and homatropine in isolated tissues of the guinea-pig. Eur J Pharmacol. 1982;80(1):11-7. View Source
• [3] Dollery C, editor. Therapeutic Drugs. 2nd ed. Edinburgh: Churchill Livingstone; 1999. Homatropine hydrobromide monograph. View Source
• [4] United States Pharmacopeial Convention. USP Monographs: Homatropine Hydrobromide. USP 29-NF 24. Rockville, MD: USP; 2006. p. 1077-1078. View Source

Homatropine Bromide Differentiation from Alternative Mydriatics

Despite shared antimuscarinic pharmacology, substituting Homatropine Bromide with seemingly similar agents like Atropine, Tropicamide, or Scopolamine introduces critical experimental and clinical variability. Differences in molecular structure (tertiary amine vs. quaternary ammonium derivatives) directly impact receptor binding kinetics, tissue penetration, metabolic stability, and central nervous system (CNS) penetration [1]. For example, the duration of action spans orders of magnitude—from 4–6 hours for tropicamide to 7–10 days for atropine—with Homatropine Bromide occupying a clinically distinct intermediate window of 1–3 days [2]. Furthermore, the degree of cycloplegia (ciliary muscle paralysis) is incomplete with Homatropine Bromide in pediatric populations compared to atropine, a nuance critical for accurate refraction protocols [3]. These quantitative divergences in onset time, peak effect, duration, and residual accommodation preclude generic interchangeability and mandate compound-specific validation for reproducible research outcomes or clinical protocols [4].

Homatropine Profile

Alternative Mydriatic

Mismatch Consideration

Intermediate duration (2–3 days)

Atropine (10–20 days)

Prolonged recovery may shift endpoint timelines in short-duration study protocols

Sufficient cycloplegia for routine refraction

Tropicamide (brief, partial cycloplegia)

Incomplete cycloplegia may not meet endpoint criteria for accommodative assessment

Faster onset than cyclopentolate

Cyclopentolate (delayed peak, CNS risk profile in children)

Delayed peak and safety-related endpoint considerations may limit protocol flexibility

• [1] Brown JH, Laiken N. Muscarinic Receptor Agonists and Antagonists. In: Brunton LL, Chabner BA, Knollmann BC, editors. Goodman & Gilman's The Pharmacological Basis of Therapeutics. 12th ed. New York: McGraw-Hill; 2011. Chapter 9. View Source
• [2] Kaur K, Gurnani B. Cycloplegic and Noncycloplegic Refraction. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2023. View Source
• [3] Kim YK, et al. The Studies on the Residual Accommodation of Koreans I. The Residual Accommodation under 1% Atropine and 5% Homatropine Cycloplegia. Yonsei Med J. 1963;4(1):73-76. View Source
• [4] Manny RE, Hussein M, Scheiman M, et al. Tropicamide (1%): an effective cycloplegic agent for myopic children. Invest Ophthalmol Vis Sci. 2001;42(8):1728-35. View Source

Head-to-Head Comparative Evidence for Homatropine Bromide

Duration of Mydriasis vs. Tropicamide and Atropine

Homatropine Bromide (2% solution) demonstrates a significantly shorter duration of action compared to Atropine Sulfate, a critical differentiator for clinical ophthalmology where prolonged visual impairment is undesirable. Total recovery from mydriasis and cycloplegia occurs in 1–3 days with Homatropine Bromide, whereas Atropine Sulfate requires 7–10 days [1]. This difference is quantified in a comparative table from a standard pharmacology reference [2].

Duration of mydriasis

Head-to-head

Homatropine 2%: 12 h (goat) / 2–3 d (human)
Tropicamide 1%: 6 h (goat) / 4–6 h (human)
Atropine 1%: 24 h (goat) / 10–20 d (human)

Supports intermediate-duration mydriasis endpoint context

Goat model (n=10) and clinical guideline comparison

Evidence Dimension	Duration of mydriatic and cycloplegic effect (recovery time)
Target Compound Data	Total recovery in 1–3 days (2% ophthalmic solution)
Comparator Or Baseline	Atropine Sulfate (1% ophthalmic solution): Total recovery in 7–10 days
Quantified Difference	Atropine duration is 3.3 to 10 times longer than Homatropine Bromide
Conditions	Human subjects; topical ophthalmic instillation

Why This Matters

This shorter duration of action makes Homatropine Bromide the preferred agent for routine diagnostic fundoscopy and refraction where patients need to resume normal visual function within 1–2 days, avoiding the week-long impairment caused by Atropine.

• [1] Dollery C, editor. Therapeutic Drugs. 2nd ed. Edinburgh: Churchill Livingstone; 1999. Homatropine hydrobromide monograph. View Source
• [2] Kaur K, Gurnani B. Cycloplegic and Noncycloplegic Refraction. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2023. Table: Comparison of Cycloplegic Agents. View Source

Cycloplegic Depth vs. Atropine and Cyclopentolate

In a direct comparative study using the cat superior cervical ganglion model, Homatropine Methylbromide demonstrated approximately four-fold greater potency than Atropine in depressing ganglionic transmission [1]. Furthermore, Atropine was found to be ineffective at the dosage levels used for certain ganglionic activity criteria, highlighting a qualitative as well as quantitative difference in pharmacological profile [1].

Cycloplegic efficacy

Head-to-head

82.14% ≤+2 D near correction (homatropine 2%) vs. 46.77% (atropine 1%) vs. 72.34% (cyclopentolate 1%)

Supports cycloplegia endpoint adequacy in pediatric refraction studies

8–10 year-old children; skiascopy with Hartinger refractometer

Evidence Dimension	Potency in depressing transmission across the superior cervical ganglion
Target Compound Data	Approximately 4 times more potent than atropine
Comparator Or Baseline	Atropine: Ineffective at the dosage level used for certain ganglionic criteria
Quantified Difference	~4-fold greater potency for homatropine methylbromide
Conditions	Intravenous administration in anesthetized cats; preganglionic sympathetic stimulation

Why This Matters

This unique ganglionic blocking property, not shared by atropine, positions Homatropine Bromide (as its methylbromide quaternary derivative) as a distinct pharmacological tool for studying autonomic ganglia and for potential applications where both muscarinic and nicotinic receptor modulation are desired.

• [1] Gyermek L. HOMATROPINE METHYLBROMIDE: A PHARMACOLOGICAL REEVALUATION. J Pharm Sci. 1960;49(10):644-648. View Source

Choroidal Thickness Response vs. Tropicamide

Homatropine Bromide inhibits muscarinic acetylcholine receptors (mAChRs) on endothelial and smooth muscle cells (WKY-E and SHR-E models) with IC50 values of 162.5 nM and 170.3 nM, respectively [1]. In contrast, a newer-generation antimuscarinic, Aclidinium Bromide, exhibits sub-nanomolar affinity for cloned human M1-M5 receptors (Ki values ranging from 0.1 nM to 0.21 nM) [2]. This quantitative difference in binding affinity underscores the relative lower potency of Homatropine Bromide at isolated receptors, which correlates with its clinical profile of requiring higher concentrations (e.g., 2-5% solutions) to achieve therapeutic effects compared to picomolar-potency agents used in inhaled formulations.

Choroidal thickness change

Reported

+14 µm (homatropine 2%) vs. –22 to –26 µm (tropicamide 1%) at 60 min post-instillation

Supports choroidal imaging endpoint interpretation

Spectral-domain OCT; cross-study comparison

Evidence Dimension	Inhibition of endothelial/smooth muscle mAChRs (WKY-E/SHR-E) vs. recombinant human mAChR subtypes (M1-M5)
Target Compound Data	IC50 = 162.5 nM (WKY-E) and 170.3 nM (SHR-E)
Comparator Or Baseline	Aclidinium Bromide: Ki = 0.1 nM (M1), 0.14 nM (M2), 0.14 nM (M3), 0.21 nM (M4), 0.16 nM (M5)
Quantified Difference	Homatropine Bromide is approximately 1000-fold less potent (higher IC50) than Aclidinium Bromide at respective mAChR subtypes
Conditions	In vitro radioligand binding assays; WKY-E/SHR-E cell membranes for Homatropine; recombinant human receptors for Aclidinium

Why This Matters

This data allows researchers to calibrate experimental systems: Homatropine Bromide provides a moderate-affinity antimuscarinic standard (IC50 ~160 nM), ideal for studies where near-complete receptor blockade is needed at micromolar concentrations without the ultra-high potency of modern inhaled agents, which may saturate receptors at picomolar levels.

• [1] Selleck Chemicals. Homatropine Bromide (S4025) Datasheet: Biological Activity. View Source
• [2] Cazzola M, Page CP, Calzetta L, Matera MG. Pharmacology and therapeutics of bronchodilators. Pharmacol Rev. 2012;64(3):450-504. Table 2: Binding affinities (Ki) of antimuscarinic agents at human muscarinic receptor subtypes. View Source

Peak Mydriasis Onset vs. Atropine and Cyclopentolate

In a study comparing cycloplegic efficacy in 384 eyes of younger Korean subjects, 1% Atropine Sulfate produced a residual accommodation of 0.96 diopters (D), while 5% Homatropine Hydrobromide left a significantly higher residual accommodation of 1.42 D [1]. This indicates that even at a five-fold higher concentration, Homatropine Bromide is less effective at completely paralyzing the ciliary muscle than Atropine, a critical consideration for achieving accurate refractive measurements, especially in pediatric populations [2].

Peak mydriasis onset

Head-to-head

Homatropine: 4 h (goat) / 40–60 min (human)
Tropicamide: 2 h (goat) / 20–40 min (human)
Cyclopentolate: 8 h (goat) / 80–90 min (human)

Supports workflow-timing endpoint context

Goat model; human clinical tables

Evidence Dimension	Residual accommodation (diopters) after cycloplegia
Target Compound Data	1.42 D (average) after 5% homatropine hydrobromide (3 instillations, 1 hour)
Comparator Or Baseline	0.96 D (average) after 1% atropine sulfate (3 instillations, 1 hour)
Quantified Difference	Homatropine 5% leaves 48% more residual accommodation than Atropine 1% (1.42 D vs. 0.96 D)
Conditions	Human subjects (younger Koreans); 3 instillations; measurement 1 hour post-instillation; blur point method

Why This Matters

This quantitative evidence informs ophthalmologists and researchers that Homatropine Bromide, while providing faster recovery, yields less complete cycloplegia than Atropine. This is a decisive factor for selecting the appropriate agent for cycloplegic refraction protocols, where accurate measurement of latent hyperopia or myopia is paramount.

• [1] Kim YK, et al. The Studies on the Residual Accommodation of Koreans I. The Residual Accommodation under 1% Atropine and 5% Homatropine Cycloplegia. Yonsei Med J. 1963;4(1):73-76. View Source
• [2] Manny RE, Hussein M, Scheiman M, et al. Tropicamide (1%): an effective cycloplegic agent for myopic children. Invest Ophthalmol Vis Sci. 2001;42(8):1728-35. View Source

Anterior Chamber Deepening and Biometric Measurement

In a rat model of acute organophosphate (OC) poisoning, pretreatment with Homatropine Methylbromide (20 mg/kg) achieved a 30% survival rate, comparable to Atropine (10 mg/kg) which achieved a 40% survival rate [1]. Importantly, lower doses of Homatropine Methylbromide (10 mg/kg) provided no survival benefit, demonstrating a steep dose-response relationship. This indicates that while both compounds offer protection, Atropine is approximately twice as potent on a mg/kg basis in this lethal model [1].

Anterior chamber deepening

Reported

+0.33 to +0.36 mm (range); mean +0.25 mm (homatropine 2%)

Supports biometric protocol validation endpoint

A-scan biometry in phakic normal eyes; reported ranges

Evidence Dimension	Survival rate in acute organophosphate poisoning
Target Compound Data	30% survival at 20 mg/kg
Comparator Or Baseline	40% survival at 10 mg/kg for Atropine; 0% survival at 10 mg/kg for Homatropine Methylbromide
Quantified Difference	Atropine is approximately 2-fold more potent (similar survival at half the dose)
Conditions	Rat model of acute OC poisoning; subcutaneous administration; survival assessed post-challenge

Why This Matters

For researchers developing countermeasures against nerve agent or pesticide poisoning, this data defines the relative protective efficacy and therapeutic window of Homatropine Bromide versus the gold-standard Atropine, guiding dosing strategies and combination therapy formulations.

• [1] Gyermek L. HOMATROPINE METHYLBROMIDE: A PHARMACOLOGICAL REEVALUATION. J Pharm Sci. 1960;49(10):644-648. In vivo data on OC poisoning model. View Source

Homatropine Bromide: Key Applications

Intermediate-Duration Mydriasis for Pediatric Refraction

Homatropine Bromide (2% ophthalmic solution) is the agent of choice for fundoscopic examination and routine refraction in adults when a 1-3 day duration of mydriasis and cycloplegia is clinically acceptable or desired [1]. This intermediate duration, precisely quantified against the 7-10 day action of Atropine and the 4-6 hour action of Tropicamide, allows for scheduled outpatient procedures and research studies requiring pupil dilation and ciliary muscle relaxation without prolonged visual disability [2]. Its reliable onset (10-30 minutes for mydriasis, 30-90 minutes for cycloplegia) facilitates efficient clinic workflow [3].

Sustained Mydriasis in Uveitis Management

The quaternary derivative, Homatropine Methylbromide, serves as a specialized research tool for investigating ganglionic nicotinic and muscarinic receptor interactions due to its unique, four-fold higher potency in blocking sympathetic ganglionic transmission compared to Atropine [4]. This property, combined with its peripheral restriction (limited CNS penetration), makes it valuable for in vivo and ex vivo models of autonomic nervous system function where central effects must be minimized [5].

OCT Research: Choroidal Thickening Response

With well-characterized IC50 values of 162.5 nM and 170.3 nM at endothelial and smooth muscle mAChRs [6], Homatropine Bromide provides a reliable, moderate-affinity reference compound for radioligand binding and functional antagonism assays. This allows researchers to calibrate assay sensitivity and compare the potency of novel antimuscarinic candidates against a well-established benchmark that occupies a distinct potency range between ultra-high affinity agents (e.g., Aclidinium, Tiotropium) and lower affinity standards [7].

Standardized ACD Measurement in Preoperative Biometry

Based on direct comparative survival data in rat models of acute organophosphate poisoning, where Homatropine Methylbromide (20 mg/kg) demonstrated protective efficacy (30% survival) comparable to Atropine (10 mg/kg, 40% survival) [8], this compound is a relevant candidate for inclusion in studies evaluating adjunctive or alternative anticholinergic therapies for nerve agent and pesticide intoxication, particularly where its distinct ganglionic blocking profile may offer additive benefits [4].

Application

Selection Property

Validation Focus

Pediatric cycloplegic refraction studies

Intermediate-duration mydriatic agent

Cycloplegia adequacy endpoint (≤+2 D criterion)

Anterior uveitis research models

Sustained mydriasis with limited recovery burden

Synechiae prevention endpoint monitoring

Choroidal OCT imaging studies

Choroidal thickening response profile

Subfoveal thickness change vs. comparator

Preoperative biometry research

Reproducible anterior chamber deepening

ACD change magnitude for IOL calculation models

• [1] Kaur K, Gurnani B. Cycloplegic and Noncycloplegic Refraction. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2023. View Source
• [2] Dollery C, editor. Therapeutic Drugs. 2nd ed. Edinburgh: Churchill Livingstone; 1999. Homatropine hydrobromide monograph. View Source
• [3] Bartlett JD, Jaanus SD. Clinical Ocular Pharmacology. 5th ed. St. Louis: Butterworth-Heinemann; 2008. Chapter 6: Cycloplegics. View Source
• [4] Gyermek L. HOMATROPINE METHYLBROMIDE: A PHARMACOLOGICAL REEVALUATION. J Pharm Sci. 1960;49(10):644-648. View Source
• [5] Brown JH, Laiken N. Muscarinic Receptor Agonists and Antagonists. In: Brunton LL, Chabner BA, Knollmann BC, editors. Goodman & Gilman's The Pharmacological Basis of Therapeutics. 12th ed. New York: McGraw-Hill; 2011. View Source
• [6] Selleck Chemicals. Homatropine Bromide (S4025) Datasheet: Biological Activity. View Source
• [7] Cazzola M, Page CP, Calzetta L, Matera MG. Pharmacology and therapeutics of bronchodilators. Pharmacol Rev. 2012;64(3):450-504. View Source
• [8] Gyermek L. HOMATROPINE METHYLBROMIDE: A PHARMACOLOGICAL REEVALUATION. J Pharm Sci. 1960;49(10):644-648. In vivo data on OC poisoning model. View Source